6-Methylcoumarin

• CAS No.: 92-48-8
• Product Name: 6-Methylcoumarin
• Molecular Formula: C10H8O2
• Molecular Weight: 160.17 g/mol
• IUPAC Name: 6-methylchromen-2-one
• Standard InChI: InChI=1S/C10H8O2/c1-7-2-4-9-8(6-7)3-5-10(11)12-9/h2-6H,1H3
• Standard InChIKey: FXFYOPQLGGEACP-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)OC(=O)C=C2
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=O)C=C2
• Boiling Point: 577 °F at 725 mm Hg (NTP, 1992); 304.0 °C; 304 °C
• Colorform: White, crystalline solid; White needles from benzene
• Flash Point: 266 °F (NTP, 1992)
• Melting Point: 167 to 169 °F (NTP, 1992); 76.5 °C; 76.5°C
• Physical Description: 6-methylcoumarin appears as white crystals with a flavor of vanilla. Insoluble in water. (NTP, 1992); Solid; White crystal solid; coconut-like aroma
• Description: 6-methylcoumarin appears as white crystals with a flavor of vanilla. Insoluble in water. (NTP, 1992); 6-Methylcoumarin, also known as 6-methylbenzopyrone or cocodescol, belongs to the class of organic compounds known as coumarins and derivatives. These are polycyclic aromatic compounds containing a 1-benzopyran moiety with a ketone group at the C2 carbon atom (1-benzopyran-2-one). 6-Methylcoumarin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 6-methylcoumarin is primarily located in the cytoplasm. 6-Methylcoumarin has a sweet, anise, and balsam taste.; 6-methylcoumarin is a member of the class of coumarins that is coumarin in which the hydrogen at position 6 is replaced by a methyl group. It has a role as a fragrance and an allergen.
• Solubility: Insoluble (NTP, 1992); Very slightly sol in hot water; insol in petroleum ether; sol in oils.; soluble in alcohol /both alpha and beta forms/; Very soluble in ethanol, ether, benzene; slightly soluble in chloroform; Insoluble in water; soluble in oils; soluble (in ethanol)
• Synonyms: 6-methylcoumarin
• PubChem Compound: 7092
• Last Modified: Nov 11 2021